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Compound of Interest

Compound Name: Cyclododecylamine hydrochloride

CAS No.: 55671-95-9

Cat. No.: B3144664

Get Quote

CAS (Free Base): 1502-03-0 | CAS (HCl Salt): 55671-95-9 Formula: C₁₂H₂₆ClN | MW: 219.80

g/mol

Executive Technical Summary
Cyclododecylamine hydrochloride (CDA·HCl) is the chloride salt of a bulky, aliphatic cyclic

amine. Historically valued as a precursor for morpholine-based fungicides (e.g., Dodemorph)

and a vapor-phase corrosion inhibitor, it has recently gained prominence in materials science.

In Perovskite Solar Cells (PSCs), the cyclododecylammonium cation acts as a critical interface

modifier. Unlike linear alkylamines (e.g., dodecylamine), the cyclic "chair" conformation of CDA

provides a unique steric shield that passivates surface defects without disrupting the 3D

perovskite lattice, significantly enhancing moisture stability and charge carrier lifetime.
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Property Value Context

Appearance White crystalline powder
Hygroscopic; store under

desiccant.

Melting Point 274–275 °C (dec.)[1]
Significantly higher than free

base (31–32 °C).

Solubility Ethanol, DMSO, Methanol

Limited solubility in non-polar

solvents; insoluble in water

(hydrophobic bulk).

pKa (Conj. Acid) ~10.6
Strong base character; forms

stable salts with mineral acids.

Steric Profile High steric bulk

The C12 ring adopts a

dynamic conformation (mostly

[3333] square geometry),

offering superior hydrophobic

shielding compared to linear

chains.

Synthetic Pathways & Production
The synthesis of CDA·HCl typically proceeds via the isolation of the free amine followed by

hydrochlorination. The industrial route prioritizes the reductive amination of cyclododecanone, a

downstream product of butadiene trimerization.

Industrial Synthesis Workflow (Graphviz Visualization)
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Figure 1: Industrial synthesis pathway from cyclododecanone to CDA·HCl and downstream

agrochemicals.

Laboratory Protocol: High-Purity Crystallization
For use in electronic-grade applications (e.g., PSCs), commercial technical grade CDA must be

converted to high-purity HCl salt.

Dissolution: Dissolve 10.0 g (54.5 mmol) of Cyclododecylamine (free base) in 50 mL of

absolute ethanol.

Acidification: Add 6.0 mL of concentrated HCl (37%) dropwise under vigorous stirring at 0°C.

A white precipitate will form immediately.

Recrystallization: Heat the suspension to reflux (~78°C) until the solid dissolves completely.

Allow to cool slowly to room temperature, then to 4°C overnight to maximize crystal size.

Isolation: Filter the white needles, wash with cold diethyl ether (2 x 20 mL) to remove

unreacted amine, and dry under vacuum at 60°C for 12 hours.

Yield: ~90-95%

Validation: ¹H NMR (DMSO-d₆) should show broad ammonium protons at δ ~8.0 ppm and

a multiplet for the CH-N proton at δ ~3.1 ppm.
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Advanced Applications
Perovskite Solar Cells (Interface Engineering)
In perovskite photovoltaics (e.g., FAPbI₃), surface defects (under-coordinated Pb²⁺) act as

recombination centers that degrade efficiency. CDA·HCl is used as a post-treatment passivator.

Mechanism: The ammonium group (-NH₃⁺) anchors to the perovskite surface by filling A-site

vacancies or interacting with I⁻. The bulky cyclododecyl ring forms a hydrophobic "umbrella"

that repels moisture.

Advantage over Linear Amines: Linear amines (e.g., Oleylamine) can penetrate the

perovskite lattice, converting the 3D phase into a 2D (Ruddlesden-Popper) phase, which

hinders charge transport. The bulky CDA cation is too large to penetrate the lattice, ensuring

strictly surface-confined passivation.

Corrosion Inhibition
CDA[2]·HCl functions as a mixed-type inhibitor for carbon steel in acidic media (HCl pickling

baths).

Adsorption Isotherm: Follows Langmuir adsorption.

Efficiency: The cyclic structure provides a dense coverage area per molecule (~50 Å²),

offering superior physical blocking compared to shorter linear chains, though steric hindrance

can limit packing density compared to straight C18 chains.

Mechanistic Visualization: Perovskite Passivation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://sustainability.pttgcgroup.com/storage/document/hazardous-substance-management/safety-data-sheet.xlsx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3144664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perovskite Surface (Defect Rich)

Pb²⁺ (Under-coordinated) I⁻

Cyclododecylammonium
(Bulky Cation)

Electrostatic
Binding

Defect Healing
(Suppressed Recombination)

Surface
Anchoring

Moisture Barrier
(Steric Shielding)

Cyclic Ring
Effect

3D Lattice Integrity
(No 2D Phase Formation)

Steric
Exclusion

Click to download full resolution via product page

Figure 2: Mechanism of action for CDA cations on perovskite surfaces, highlighting steric

exclusion from the lattice.

Safety & Handling (E-E-A-T)
Toxicity: CDA[3]·HCl is an irritant.[3] While less volatile than lower amines, the dust is

corrosive to mucous membranes.

Acute Oral LD50 (Rat): > 2,000 mg/kg (Classified as Category 5 or Unclassified).

Environmental: Toxic to aquatic life with long-lasting effects (H411).[4][5] Do not release into

drains.

Storage: Hygroscopic. Store in a desiccator. Degradation leads to yellowing (oxidation of the

amine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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